Cas no 2171716-80-4 (2-{1-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-3-yl}acetic acid)

• Product Name: 2-{1-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-3-yl}acetic acid
• CAS No: 2171716-80-4
• MF: C₂₇H₂₉N₃O₅
• MW: 475.53626704216
• CID: 6587707
• PubChem ID: 165579620
• Update Time: 2025-07-17

2-{1-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-3-yl}acetic acid
• 2171716-80-4
• EN300-1526702
• 2-{1-[5-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]pyrrolidin-3-yl}acetic acid

• Inchi： 1S/C27H29N3O5/c28-13-6-5-11-24(26(33)30-14-12-18(16-30)15-25(31)32)29-27(34)35-17-23-21-9-3-1-7-19(21)20-8-2-4-10-22(20)23/h1-4,7-10,18,23-24H,5-6,11-12,14-17H2,(H,29,34)(H,31,32)
• InChI Key： MVEDKYYUVDLKQV-UHFFFAOYSA-N
• SMILES： O=C(C(CCCC#N)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(CC(=O)O)C1

Computed Properties

• Exact Mass: 475.21072103g/mol
• Monoisotopic Mass: 475.21072103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 801
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 120Ų

Additional information on 2-{1-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-3-yl}acetic acid

Comprehensive Overview of 2-{1-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-3-yl}acetic acid (CAS No. 2171716-80-4)

The compound 2-{1-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-3-yl}acetic acid (CAS No. 2171716-80-4) is a sophisticated peptide derivative widely utilized in pharmaceutical research and organic synthesis. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cyano functional moiety, makes it a valuable intermediate in the development of bioactive molecules. Researchers and chemists frequently explore this compound for its potential applications in drug discovery, particularly in the design of enzyme inhibitors and peptide-based therapeutics.

In recent years, the demand for Fmoc-protected amino acids and their derivatives has surged due to their critical role in solid-phase peptide synthesis (SPPS). The 2-{1-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-3-yl}acetic acid stands out for its compatibility with automated peptide synthesizers, enabling high-efficiency production of complex peptides. This aligns with the growing trend of precision medicine, where customized peptide sequences are engineered to target specific biological pathways. The compound's cyano group further enhances its reactivity, facilitating click chemistry applications, a hot topic in modern bioconjugation strategies.

The CAS No. 2171716-80-4 compound is also gaining attention in proteomics research, where it serves as a building block for post-translational modification (PTM) studies. Scientists are particularly interested in its potential to mimic natural amino acid analogs, which are essential for understanding protein-protein interactions and cellular signaling. With the rise of AI-driven drug design, computational chemists are leveraging databases to predict the behavior of such compounds, making 2-{1-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-3-yl}acetic acid a subject of molecular modeling studies.

From a synthetic chemistry perspective, this compound exemplifies the convergence of green chemistry principles and high-yield reactions. Its Fmoc group allows for mild deprotection conditions, reducing the need for harsh reagents—a key consideration for sustainable laboratory practices. Additionally, the pyrrolidine-acetic acid backbone contributes to its structural diversity, enabling derivatization for combinatorial chemistry libraries. These features resonate with the industry's shift toward eco-friendly synthesis and waste reduction.

As the scientific community continues to explore peptide-based drug candidates, 2-{1-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-3-yl}acetic acid remains a focal point for innovation. Its versatility in biomedical applications and alignment with cutting-edge research trends ensures its relevance in both academic and industrial settings. For those seeking high-purity intermediates or custom peptide synthesis solutions, this compound offers a robust foundation for advancing next-generation therapeutics.